Cas no 629-27-6 (1-Iodooctane)

• Product Name: 1-Iodooctane
• CAS No: 629-27-6
• MF: C₈H₁₇I
• MW: 240.125055074692
• MDL: MFCD00001105
• CID: 82840
• PubChem ID: 12380
• Update Time: 2025-09-20

1-Iodooctane Chemical and Physical Properties

Names and Identifiers

• 1-Iodooctane
• 1-Iodooctane (stabilized with Copper chip)
• n-Octyl Iodide
• 2-IODOOCTANE
• 1-iodo-n-octane
• 1-n-Octyl iodide
• 1-Octyl iodide
• EINECS 211-084-5
• Octane,1-iodo
• Octyl iodide
• n-Octyl Iodide (stabilized with Copper chip)
• Octane, 1-iodo-
• 1-Jodoktan
• 1-Jodoktan [Czech]
• C8H17I
• UWLHSHAHTBJTBA-UHFFFAOYSA-N
• iodoctane
• iodooctane
• n-octyliodide
• 1-iodanyloctane
• 1-iodoctane
• 1-iodo-octane
• PubChem3959
• 1-Iodooctane;n-Octyl iodide
• UWLHSHAHTBJTBA-UHFFFAOYSA-
• ATTERCOP

• MDL： MFCD00001105
• Inchi： 1S/C8H17I/c1-2-3-4-5-6-7-8-9/h2-8H2,1H3
• InChI Key： UWLHSHAHTBJTBA-UHFFFAOYSA-N
• SMILES： ICCCCCCCC
• BRN： 1697479

Computed Properties

• Exact Mass: 240.03700
• Monoisotopic Mass: 240.037
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 6
• Complexity: 43.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5.2
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Liquid
• Density: 1.33 g/mL at 25 °C(lit.)
• Melting Point: −46-−45 °C (lit.)
• Boiling Point: 226°C(lit.)
• Flash Point: Fahrenheit: 188.6 ° f < br / > Celsius: 87 ° C < br / >
• Refractive Index: n20/D 1.4878(lit.)
• Solubility: Almost insoluble (0.011 g/l) (25 º C),
• Water Partition Coefficient: Insoluble in water.
• PSA: 0.00000
• LogP: 3.78190
• Solubility: Insoluble in water, soluble in ethanol, ether.
• Sensitiveness: Light Sensitive

1-Iodooctane Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H227-H315-H319
• Warning Statement： P210-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P403+P235-P501
• Hazardous Material transportation number：UN 2810 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• FLUKA BRAND F CODES：8
• RTECS：RG9700100
• Hazardous Material Identification：
• TSCA：Yes
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organoiodides Organoiodides
• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organoiodides
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